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Compound of Interest

Compound Name: VU 0240551

Cat. No.: B1684054

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of VU
0240551, a potent K+/Cl- cotransporter 2 (KCC2) inhibitor. Given that this compound should be
considered hazardous, adherence to strict safety protocols is essential to minimize exposure
and ensure a safe laboratory environment.[1]

Compound Identification and Properties

VU 0240551 is a crystalline solid at room temperature and is intended for research use only.[1]
Below is a summary of its key chemical and physical properties.
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Property Value

N-(4-methyl-2-thiazolyl)-2-[(6-phenyl-3-

pyridazinyl)thio]-acetamide

Chemical Name

Molecular Formula C16H14N40S2
Molecular Weight 342.4 g/mol

Purity >98%
Appearance Crystalline solid
Storage Temperature -20°C

Stability > 4 years at -20°C

Source: Cayman Chemical Product Information[1]

Solubility

Proper solvent selection is crucial for experimental success and safety. Always prepare
solutions in a well-ventilated area, preferably within a chemical fume hood.

Solvent Approximate Solubility
Ethanol ~2 mg/mL

DMSO >20 mg/mL
Dimethylformamide (DMF) ~30 mg/mL

1:10 solution of DMF:PBS (pH 7.2) ~0.1 mg/mL

Source: Cayman Chemical Product Information[1], Sigma-Aldrich Product Information[2]

Note: For agueous buffers, it is recommended to first dissolve VU 0240551 in DMF and then
dilute with the aqueous buffer.[1] Aqueous solutions are not recommended for storage for more
than one day.[1]

Personal Protective Equipment (PPE)
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A thorough risk assessment should be conducted before handling VU 0240551 to determine

the appropriate level of PPE. The following table provides guidance for different laboratory

activities.

Activity

Recommended PPE

Rationale

Weighing and Dispensing (as a

powder)

- Full-face powered air-
purifying respirator (PAPR) or
a suitable respirator-
Disposable solid-front lab coat
with tight-fitting cuffs- Double
gloves (e.g., nitrile)- Safety
glasses or goggles (if not using

a full-face respirator)

High risk of aerosolization and
inhalation of the potent
powder. Full respiratory
protection and double gloving

provide enhanced protection.

Solution Preparation

- Chemical fume hood or other
ventilated enclosure- Lab coat-
Safety glasses with side
shields or chemical splash
goggles- Single pair of
chemical-resistant gloves (e.g.,

nitrile)

Reduced risk of aerosolization
compared to handling
powders, but potential for

splashes and spills remains.

General Handling and

Experiments

- Lab coat- Safety glasses with
side shields- Chemical-

resistant gloves (e.g., nitrile)

Basic protection against

accidental contact.

Operational Plan for Safe Handling

A systematic approach is crucial when working with potent compounds like VU 0240551. The

following workflow outlines the key steps to ensure safety from preparation to disposal.
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Preparation

Prepare Work Area:
- Certify fume hood
- Decontaminate surfaces
- Prepare spill kit

'

Don Appropriate PPE
(based on risk assessment)

- J

Handling
y

Perform Experiment:
- Weigh, dissolve, and handle
compound in a containment device

Cleanup & Disposal
Decontaminate:
- Clean equipment and surfaces

'

Doff PPE:
- Remove PPE in correct sequence

l

Segregate & Label Waste:
- Collect all contaminated materials
in designated, sealed containers

'

Store Waste Securely:
- Keep in a designated area
until disposal

Click to download full resolution via product page

Caption: Safe handling workflow for VU 0240551.
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Disposal Plan

Proper disposal of chemical waste is critical for safety and environmental protection. All
materials contaminated with VU 0240551 must be treated as hazardous waste.

Waste Segregation and Storage

e Solid Waste: This includes contaminated gloves, disposable lab coats, bench paper, and any
other solid materials that have come into contact with VU 0240551.

o Procedure: Place in a dedicated, clearly labeled, and sealed hazardous waste container.
Do not mix with non-hazardous trash.

e Liquid Waste: This includes unused solutions of VU 0240551 and solvent rinses of
contaminated glassware.

o Procedure: Collect in a sealed, leak-proof, and clearly labeled container. The container
must be compatible with the solvents used. Do not pour any solutions containing VU
0240551 down the drain.

o Sharps Waste: Needles, syringes, and other contaminated sharps should be disposed of in a
designated, puncture-resistant sharps container.

General Disposal Guidelines

o Labeling: All waste containers must be clearly labeled with "Hazardous Waste" and the
chemical name "VU 0240551".

o Storage: Store waste containers in a designated, secure area away from general laboratory
traffic. Ensure that incompatible waste streams are segregated.

o Collection: Follow your institution's procedures for the collection of chemical waste by the
Environmental Health and Safety (EHS) department. Do not allow waste to accumulate.

By adhering to these guidelines, researchers can safely handle VU 0240551 while minimizing
risks to themselves and the environment. Always consult your institution's specific safety
protocols and the full Safety Data Sheet (SDS) for any chemical before use.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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